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Compound of Interest

Compound Name: Formamidinium iodide

Cat. No.: B12059652 Get Quote

For researchers and professionals in the fields of renewable energy and materials science,

accurately certifying the power conversion efficiency (PCE) of novel photovoltaic materials is a

critical step toward validating their potential. This guide provides a comparative analysis of the

protocols used to certify formamidinium iodide (FAI) perovskite solar cells and other leading

solar cell technologies. It includes a summary of certified performance data, detailed

experimental methodologies, and a standardized workflow for efficiency certification.

Performance Data Comparison
The following table summarizes the certified record efficiencies and key performance

parameters for formamidinium iodide perovskite solar cells and a range of alternative

photovoltaic technologies. These values have been certified by accredited laboratories under

standard test conditions (STC).
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Solar Cell
Technology
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(JSC)
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Fill Factor
(FF) (%)

Certifying
Body
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m Lead

Iodide

(FAPbI3)

Perovskite

25.21[1]
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readily
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Certified

Crystalline
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-
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27.81[2]
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Dye-

Sensitized

Solar Cells

(DSSC)

15.2[7] >1[8]
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readily
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available
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readily
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Experimental Protocols for Efficiency Certification
The certification of solar cell efficiency follows rigorous, standardized protocols to ensure

accuracy and comparability of results across different laboratories and technologies. The

primary standards are developed by the International Electrotechnical Commission (IEC). For

emerging technologies like perovskite solar cells, additional specific best practices and stability

testing protocols from organizations like the International Summit on Organic Photovoltaic

Stability (ISOS) are crucial.

I. Standard Test Conditions (STC)
For all solar cell technologies, the primary performance is measured under Standard Test

Conditions (STC) to provide a common baseline for comparison.[10][11] These conditions are:

Irradiance: 1000 W/m²[10][11][12]

Cell Temperature: 25°C[10][11][12]

Light Spectrum: Air Mass 1.5 (AM1.5)[10][11][12]

II. Current-Voltage (I-V) Characteristic Measurement
The core of efficiency certification is the measurement of the current-voltage (I-V) curve of the

solar cell under STC.[13] From this curve, the key performance parameters are determined:

Open-Circuit Voltage (VOC): The maximum voltage when no current is flowing.

Short-Circuit Current Density (JSC): The maximum current density at zero voltage.
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Fill Factor (FF): A measure of the "squareness" of the I-V curve, calculated as the ratio of the

maximum power to the product of VOC and JSC.

Power Conversion Efficiency (PCE): The ratio of the maximum power output to the input light

power.

Protocol for Formamidinium Iodide Perovskite Solar Cells:

Due to the common occurrence of hysteresis in perovskite solar cells, specific considerations

must be taken during I-V measurements:[5][14]

Preconditioning: The cell should be preconditioned under a specific bias (e.g., near the

maximum power point or open-circuit) for a defined duration before the scan to allow the

device to reach a more stable state.[14]

Scan Direction and Rate: I-V curves should be measured by scanning the voltage in both

forward (from short-circuit to open-circuit) and reverse (from open-circuit to short-circuit)

directions.[14] The scan rate should be reported, as it can significantly influence the

measured efficiency.[14]

Stabilized Power Output: The most reliable measure of perovskite solar cell efficiency is the

stabilized power output at the maximum power point (MPP).[5] This involves holding the cell

at a constant voltage near the MPP and recording the power output until it stabilizes.[12]

III. Stability Testing Protocols
Beyond the initial efficiency measurement, assessing the operational stability of the solar cell is

crucial for determining its long-term performance.

For Formamidinium Iodide Perovskite Solar Cells (ISOS Protocols):

The ISOS protocols provide a framework for stability testing of perovskite solar cells under

various stressors.[9] Key tests include:

ISOS-D (Dark Stability): The device is stored in the dark at elevated temperatures (e.g., 65°C

or 85°C) and, in some cases, high humidity to assess its intrinsic stability.[12]
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ISOS-L (Light Stability): The device is continuously illuminated (e.g., 1-sun intensity) at a

controlled temperature to evaluate its performance under operational conditions.

ISOS-T (Thermal Cycling): The device is subjected to repeated temperature cycles to assess

its durability against thermal stress.[9]

For Crystalline Silicon and Thin-Film Solar Modules (IEC 61215 & IEC 61646):

These standards are more mature and focus on module-level testing to qualify for long-term

outdoor operation.[13][15][16][17][18] Key tests include:

Thermal Cycling Test: Modules are subjected to a large number of temperature cycles (e.g.,

-40°C to +85°C) to test for fatigue and delamination.[13][19]

Damp Heat Test: Modules are exposed to high temperature (e.g., 85°C) and high relative

humidity (e.g., 85%) for an extended period (e.g., 1000 hours) to test for moisture ingress

and corrosion.[13][19]

Humidity Freeze Test: This test combines high humidity with sub-zero temperatures to

evaluate the module's resistance to freezing and thawing cycles.[13][19]

UV Preconditioning Test: Modules are exposed to a defined dose of UV radiation to assess

the stability of the encapsulant and other polymeric materials.[16]

Standardized Certification Workflow
The following diagram illustrates a generalized workflow for the efficiency certification of a solar

cell, from initial sample preparation to final reporting. This process ensures that all necessary

steps are taken to produce reliable and comparable data.
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Solar Cell Efficiency Certification Workflow

1. Pre-Testing

2. Performance Testing (STC)

3. Stability & Reliability Testing

4. Post-Testing & Reporting

Sample Preparation
(Masking, Contacting)

Initial Visual Inspection
& Electrical Characterization

I-V Curve Measurement
(Forward & Reverse Scan for Perovskites)

Stabilized Power Output
(Maximum Power Point Tracking)

External Quantum Efficiency
(Spectral Response)

Light Soaking (ISOS-L)

Dark Storage (ISOS-D)
(High Temperature/Humidity)

Thermal Cycling (IEC/ISOS-T)

Post-Test I-V & Visual Inspection

Data Analysis &
Uncertainty Calculation

Issuance of
Certification Report

Click to download full resolution via product page

A generalized workflow for solar cell efficiency certification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to Certifying Solar Cell Efficiency:
Formamidinium Iodide vs. Alternatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12059652#protocols-for-certifying-the-efficiency-of-
formamidinium-iodide-solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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